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Compound of Interest

Compound Name:
1-(4-methoxybenzyl)-1H-pyrazol-

5-amine

Cat. No.: B1351651 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(4-methoxybenzyl)-1H-pyrazol-5-amine, along with a representative synthetic

protocol and a generalized workflow for its characterization. This document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

Core Compound Data
The fundamental molecular and physical properties of 1-(4-methoxybenzyl)-1H-pyrazol-5-
amine are summarized below.
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Property Value Citations

Molecular Formula C₁₁H₁₃N₃O [1]

Molecular Weight 203.25 g/mol [1]

203.24 g/mol [2][3]

CAS Number 3528-45-8 [1][2]

IUPAC Name
1-(4-methoxybenzyl)-1H-

pyrazol-5-ylamine

Physical Properties
Boiling Point: 407.4±30.0°C at

760 mmHg
[3]

Storage
Room temperature, away from

light, in an inert atmosphere
[2][3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-(4-methoxybenzyl)-1H-
pyrazol-5-amine was not found in the provided search results, a general synthetic

methodology can be inferred from the synthesis of structurally similar compounds. The

following is a representative protocol based on common synthetic routes for substituted

pyrazoles.

Representative Synthesis of Substituted 5-Aminopyrazoles

A common method for synthesizing 5-aminopyrazole derivatives involves the

cyclocondensation reaction between a hydrazine derivative and a β-ketonitrile or a similar

three-carbon precursor.

Example Reaction: The synthesis of a similar compound, 1-(4-methoxyphenyl)-3-phenyl-1H-

pyrazol-5-amine, was achieved through the regiospecific reaction of benzoylacetonitrile with 2-

(4-methoxyphenyl)hydrazinium chloride.[4] Another related synthesis of 5-amino-1-(4-

methoxyphenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester involved refluxing (4-

methoxyphenyl)hydrazine hydrochloride and ethyl (ethoxymethylene)cyanoacetate with

potassium carbonate in ethanol.[5]
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Proposed Protocol for 1-(4-methoxybenzyl)-1H-pyrazol-5-amine:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine (4-

methoxybenzyl)hydrazine hydrochloride (1 equivalent), an appropriate β-ketonitrile or a

related precursor (1 equivalent), and a suitable base such as potassium carbonate or

triethylamine (1.1 equivalents) in a solvent like ethanol or toluene.

Reaction Execution: Heat the reaction mixture to reflux and monitor the progress of the

reaction using an appropriate technique, such as Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. If a

precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under

reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl

acetate) and water.

Purification: The organic layer is separated, dried over anhydrous sodium sulfate, and the

solvent is evaporated. The crude product is then purified by column chromatography on silica

gel or by recrystallization from a suitable solvent system to yield the pure 1-(4-
methoxybenzyl)-1H-pyrazol-5-amine.

Visualized Workflows and Pathways
General Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of a target compound like 1-(4-methoxybenzyl)-1H-pyrazol-5-amine.
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Synthesis

Characterization

Biological Evaluation (Optional)

Starting Materials
((4-methoxybenzyl)hydrazine,

β-ketonitrile)

Cyclocondensation
Reaction

Reaction Work-up
(Extraction, Washing)

Purification
(Chromatography,
Recrystallization)

Pure Product:
1-(4-methoxybenzyl)-1H-pyrazol-5-amine

Yield & Purity Check

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS) IR Spectroscopy Purity Analysis

(HPLC, Elemental Analysis)

Biological Screening
(e.g., Kinase Assays, Antimicrobial)

Molecular Docking
(e.g., with COX-2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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